Cas no 1073493-92-1 (4-(t-Butoxycarbonyl)-2-methylphenylboronic Acid Pinacol Ester)

4-(t-Butoxycarbonyl)-2-methylphenylboronic acid pinacol ester is a boronic ester derivative commonly used in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The tert-butoxycarbonyl (Boc) protecting group enhances solubility and handling while preventing unwanted side reactions. The pinacol ester moiety improves air and moisture stability compared to free boronic acids, facilitating storage and handling. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where selective functionalization of aromatic systems is required. Its structural features make it a versatile intermediate for constructing complex molecules with high precision. The product is typically supplied as a crystalline solid, ensuring consistent performance in synthetic applications.

4-(t-Butoxycarbonyl)-2-methylphenylboronic Acid Pinacol Ester structure

1073493-92-1 structure

Product Name:4-(t-Butoxycarbonyl)-2-methylphenylboronic Acid Pinacol Ester

CAS No:1073493-92-1

MF:C₁₈H₂₇BO₄

MW:318.215585947037

CID:2127741

PubChem ID:68937270

Update Time:2025-05-28

4-(t-Butoxycarbonyl)-2-methylphenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

- tert-butyl 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
- 4-(t-Butoxycarbonyl)-2-methylphenylboronic acid, pinacol ester
- OZXRFFSWFUALSU-UHFFFAOYSA-N
- OR360824
- 4-(tert-Butoxycarbonyl)-2-methylphenylboronic acid, pinacol ester
- YSB49392
- F82909
- SCHEMBL4161409
- MFCD22494127
- BS-30034
- 4-(t-Butoxycarbonyl)-2-methylphenylboronic Acid Pinacol Ester
- 1073493-92-1
- AKOS025312411
- CS-0176495
- tert-butyl3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
- A1-24774
- DA-15830
- Inchi： 1S/C18H27BO4/c1-12-11-13(15(20)21-16(2,3)4)9-10-14(12)19-22-17(5,6)18(7,8)23-19/h9-11H,1-8H3
- InChI Key： OZXRFFSWFUALSU-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(C(=O)OC(C)(C)C)=CC=2C)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 318.2002395g/mol
Monoisotopic Mass: 318.2002395g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 436
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.8

4-(t-Butoxycarbonyl)-2-methylphenylboronic Acid Pinacol Ester Pricemore >>

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